BENGHE Foundational & Exploratory

Check Availability & Pricing

Direct black 19 molecular formula
C34H27N13Na207S2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct black 19

Cat. No.: B3276460

Direct Black 19: A Comprehensive Technical
Guide

An In-depth Whitepaper for Researchers and Drug Development Professionals

Direct Black 19, identified by the molecular formula C34H27N13Na207S2, is a synthetic,
water-soluble, multi-azo dye.[1][2][3] Primarily utilized in the textile, paper, and leather
industries for its strong dyeing properties, its complex chemical structure and biological
interactions also make it a subject of interest in toxicological and environmental research.[2][3]
[4] This document provides a detailed technical overview of its chemical properties, synthesis,
applications, and toxicological profile, tailored for a scientific audience.

Chemical and Physical Properties

Direct Black 19 is a complex organic compound characterized by multiple azo groups (-N=N-),
which are responsible for its color.[1][2] The presence of sulfonate groups (-SO3Na) confers
water solubility, allowing it to be used as a direct dye without the need for mordants.[1][2] At
room temperature, it exists as an odorless, dark black powder.[1]

Table 1: Chemical Identifiers and Properties of Direct Black 19
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Property Value Reference
Molecular Formula C34H27N13Na207S2 [1][5]
Molecular Weight 839.77 g/mol [1][5]
CAS Number 6428-31-5 [31[6]
C.l. Name 35255 517
Appearance Black powder [3][5]
Direct Fast Black G, Direct Jet
Black BN, Naphthol Black 19,
Synonyms N [1][5][8]
Artificial Silk Black G, Benzo
Fast Black G
Density 1.49 g/cm3 (at 20°C) [6]
LogP 12.99 [1]
Polar Surface Area 380.37 A2 [1]

Table 2: Solubility and Color Characteristics
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Solvent/Condition Observation Reference

Soluble; forms a greenish-

Water black solution. Solubility is 100  [3][5]
g/L at 80°C.
Ethanol & Acetone Slightly soluble [31[5]

Greenish-black color; dilution

Concentrated H2SO4 results in a red-black [31[5]
precipitate.
Concentrated HNOs Dark brown color [31[5]
Aqueous Solution + 10% ,
Turns reddish [5]
H2S04
Aqueous Solution + Conc. )
Turns greenish-blue [5]

NaOH

Synthesis and Manufacturing

Direct Black 19 is produced through a multi-step industrial process involving diazotization and
coupling reactions. The synthesis does not occur naturally.[1] The general manufacturing
method involves the reaction of benzidine derivatives with naphthalene-based compounds.[1]

A more specific manufacturing process is described as follows:

 First Coupling: Two moles of 4-Nitrobenzenamine are diazotized. One mole is coupled with
one mole of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid) under acidic
conditions, and the second mole is coupled under alkaline conditions.[3]

e Reduction: The nitro groups of the resulting intermediate are reduced to amino groups.[3]

e Second Diazotization & Coupling: The newly formed amino groups are diazotized and
subsequently coupled with two moles of Benzene-1,3-diamine to yield the final Direct Black
19 molecule.[3]
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Caption: Synthesis workflow for Direct Black 19.

Experimental Protocols & Applications

The primary application of Direct Black 19 is as a dye for cellulosic fibers like cotton and
viscose, but it is also used for silk, wool, leather, and paper.[2][3][5]
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This protocol is a generalized procedure for dyeing cellulosic fibers.

o Bath Preparation: Prepare a dye bath containing Direct Black 19. The concentration
depends on the desired shade. Add an electrolyte such as sodium chloride or sodium sulfate
to promote dye exhaustion.

e Dyeing: Introduce the wetted fabric into the dye bath at a low temperature (approx. 40°C).

o Temperature Increase: Gradually raise the temperature of the dye bath to near boiling (90-
95°C) over 30-45 minutes.[5]

e Dyeing Cycle: Maintain this temperature for 45-60 minutes to allow for dye penetration and
fixation.

e Cooling & Rinsing: Allow the bath to cool naturally to around 80°C, which aids in dye
exhaustion.[5] Rinse the dyed fabric thoroughly with cold water to remove unfixed dye.

o After-treatment (Optional): To improve wash fastness, an after-treatment with a cationic fixing
agent can be applied.[2]
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Caption: General experimental workflow for textile dyeing.
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Direct Black 19 has been evaluated for genotoxicity. While detailed, step-by-step laboratory
protocols require consulting the original research papers, the principles of the cited
experiments are outlined below.

o Ames Test (Bacterial Reverse Mutation Assay): This test assesses the mutagenic potential of
a chemical.[4][8]

o Salmonella typhimurium strains with pre-existing mutations that render them unable to
synthesize histidine are used.

o The bacteria are exposed to Direct Black 19, with and without a metabolic activation
system (S9 mix from rat liver).[4][8]

o The plates are incubated, and the number of revertant colonies (which have regained the
ability to produce histidine) is counted.

o A significant increase in revertant colonies compared to the control indicates mutagenicity.
Direct Black 19 was found to be an indirect mutagen, inducing frameshift mutations in
strains TA-1538 and TA-98.[4]

 In Vitro DNA Repair Assay (Unscheduled DNA Synthesis - UDS): This assay detects the
ability of a substance to induce DNA damage, which in turn triggers repair mechanisms.

o Primary rat hepatocyte cultures are treated with the test substance (Direct Black 19).[8]
o Aradiolabeled DNA precursor (e.g., 3H-thymidine) is added to the culture medium.

o If the substance causes DNA damage, the cell will incorporate the radiolabeled precursor
during the repair process (unscheduled DNA synthesis).

o The amount of incorporated radioactivity is measured. Studies found that Direct Black 19
did not induce concentration-related DNA repair synthesis in this in vitro model, suggesting
that in vivo metabolic reduction may be necessary for its genotoxicity.[8]
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Caption: Generalized workflow for toxicological assessment.

Toxicology and Safety Information

As a benzidine-based azo dye, Direct Black 19 requires careful handling. Azo dyes can be
reduced to form aromatic amines, some of which are known carcinogens.

Table 3: GHS Hazard Information and Safety Precautions
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Category Information Reference

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [4]18]
eye irritation.H335: May cause

respiratory irritation.

Signal Word Warning [4]18]

LD50 (oral, rat) > 2000 mg/kg.
[7] Considered an indirect
mutagen in the Ames test.[4]

) ) ] Did not induce in vitro DNA

Toxicological Profile ] o

repair synthesis in rat
hepatocytes.[8] May cause
skin irritation in sensitive

individuals.[9]

Safety goggles, protective
gloves, and appropriate

) ) protective clothing to minimize
Personal Protective Equipment

(PPE)

skin contact. Use in a well-
ventilated area or with
respiratory protection to avoid
inhaling dust.[9][10]

Store in a cool, dry, well-
ventilated area in tightly closed
Handling & Storage containers. Minimize dust

generation and accumulation.

[9]

Not readily biodegradable. As
a water-soluble dye, its
presence in aquatic
Environmental Fate environments is evident.
Should be treated to remove
color before discharge into

waterways.[7]
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Role in Signaling Pathways

Based on the reviewed scientific literature, Direct Black 19 is not known to have a direct or
intended role in biological signaling pathways relevant to drug development or therapeutic
action. Its biological effects are primarily studied within the context of toxicology, focusing on
mechanisms of genotoxicity and irritation rather than specific interactions with signaling
cascades. The genotoxic effects observed are likely due to the metabolic breakdown of the dye
into reactive intermediates that can damage DNA.[8]

Conclusion

Direct Black 19 is a commercially significant multi-azo dye with well-defined chemical
properties and synthesis pathways. Its primary utility lies in industrial dyeing applications. For
the scientific community, particularly in toxicology and drug development, its importance stems
from its potential for adverse biological effects, including skin, eye, and respiratory irritation,
and genotoxicity. The data indicates that metabolic activation is a key step in its mutagenic
activity. Researchers and professionals handling this compound should adhere to strict safety
protocols due to its hazardous properties. Further research is warranted to fully elucidate the in
vivo metabolic pathways and the precise mechanisms of its genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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c34h27n13na207s2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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